![molecular formula C11H17N3O2S B2538919 tert-Butyl 3-(2-aminothiazol-4-yl)azetidine-1-carboxylate CAS No. 1146085-16-6](/img/structure/B2538919.png)
tert-Butyl 3-(2-aminothiazol-4-yl)azetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-Butyl 3-(2-aminothiazol-4-yl)azetidine-1-carboxylate is a chemical compound with potential applications in scientific research. It is a synthetic molecule that has been developed for its unique properties and potential uses in various fields of research.
Mechanism of Action
The mechanism of action of tert-Butyl 3-(2-aminothiazol-4-yl)azetidine-1-carboxylate is not fully understood. However, it has been suggested that it may exert its effects through the inhibition of certain enzymes or pathways involved in disease processes. For example, it has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression and have been implicated in the development of cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, which could lead to the inhibition of tumor growth. It has also been shown to reduce inflammation and oxidative stress, which could have implications for the treatment of various diseases. Additionally, this compound has been found to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using tert-Butyl 3-(2-aminothiazol-4-yl)azetidine-1-carboxylate in lab experiments is its potential to exhibit anticancer activity. This makes it a promising candidate for cancer research. Additionally, its anti-inflammatory and antioxidant properties could have implications for the treatment of various diseases. However, one limitation is that the synthesis of this compound is a complex process that requires careful attention to detail to ensure the purity and quality of the final product.
Future Directions
There are several potential future directions for the research and development of tert-Butyl 3-(2-aminothiazol-4-yl)azetidine-1-carboxylate. One direction is to further investigate its potential use in cancer research and develop more effective anticancer therapies. Another direction is to explore its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additionally, further research could be conducted to elucidate its mechanism of action and identify new targets for therapeutic intervention.
Synthesis Methods
Tert-Butyl 3-(2-aminothiazol-4-yl)azetidine-1-carboxylate can be synthesized using different methods, including the reaction of tert-butyl 3-bromo-2-methylpropionate with 2-aminothiazole-4-carboxylic acid and sodium hydride. Another method involves the reaction of tert-butyl 3-bromo-2-methylpropionate with 2-aminothiazole-4-carboxylic acid and triethylamine. The synthesis of this compound is a complex process that requires careful attention to detail to ensure the purity and quality of the final product.
Scientific Research Applications
Tert-Butyl 3-(2-aminothiazol-4-yl)azetidine-1-carboxylate has potential applications in various fields of scientific research. It has been found to exhibit anticancer activity, making it a promising candidate for cancer research. It has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, this compound has been studied for its anti-inflammatory and antioxidant properties, which could have implications for the treatment of various diseases.
properties
IUPAC Name |
tert-butyl 3-(2-amino-1,3-thiazol-4-yl)azetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2S/c1-11(2,3)16-10(15)14-4-7(5-14)8-6-17-9(12)13-8/h6-7H,4-5H2,1-3H3,(H2,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXHHLAJHMAZEED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)C2=CSC(=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1146085-16-6 |
Source
|
Record name | tert-butyl 3-(2-amino-1,3-thiazol-4-yl)azetidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.